Cas no 936648-46-3 (6-fluoro-Spiro[2H-1-benzopyran-2,4'-piperidine])

• Product Name: 6-fluoro-Spiro[2H-1-benzopyran-2,4'-piperidine]
• CAS No: 936648-46-3
• MF: C₁₃H₁₄FNO₂
• MW: 235.254167079926
• MDL: MFCD09751453
• CID: 1122208
• PubChem ID: 16671868
• Update Time: 2025-05-26

6-fluoro-Spiro[2H-1-benzopyran-2,4'-piperidine] Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-Spiro[2H-1-benzopyran-2,4'-piperidine]
• 6-FLUOROSPIRO[CHROMENE-2,4'-PIPERIDIN]-4-(3H)-ONE
• starbld0014900
• 6-Fluorospiro[2H-1-benzopyran-2,4'-piperidin]-4(3H)-one
• 6-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one
• SR-01000375837-1
• DTXSID301203410
• AKOS015969578
• SCHEMBL6828090
• SR-01000375837
• CCG-210203
• 6-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-piperidin]-4-one
• 6-Fluorospiro[chromane-2,4'-piperidin]-4-one
• 936648-46-3
• EN300-7423212
• 6-fluorospiro[3H-chromene-2,4'-piperidine]-4-one
• 721958-61-8
• 6-Fluorospiro[chroman-2,4'-piperidin]-4-one
• SB40081
• ASN 10022500
• 6-Fluorospiro[chromene-2,4'-piperidine
• Spiro[2H-1-benzopyran-2,4'-piperidine], 6-fluoro-

• MDL： MFCD09751453
• Inchi： 1S/C13H14FNO2/c14-9-1-2-12-10(7-9)11(16)8-13(17-12)3-5-15-6-4-13/h1-2,7,15H,3-6,8H2
• InChI Key： VIDRCVJKHNBSPC-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(CC1(CCNCC1)O2)=O

Computed Properties

• Exact Mass: 235.10085685g/mol
• Monoisotopic Mass: 235.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 343.8±42.0 °C(Predicted)
• pka: 10.39±0.20(Predicted)

Additional information on 6-fluoro-Spiro[2H-1-benzopyran-2,4'-piperidine]

Recent Advances in the Study of 6-fluoro-Spiro[2H-1-benzopyran-2,4'-piperidine] (CAS: 936648-46-3)

The compound 6-fluoro-Spiro[2H-1-benzopyran-2,4'-piperidine] (CAS: 936648-46-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique benzopyran-piperidine fusion, has demonstrated promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders. Recent studies have focused on its potential as a modulator of neurotransmitter systems, with implications for the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

One of the key findings in recent literature is the compound's affinity for serotonin and dopamine receptors. A 2023 study published in the Journal of Medicinal Chemistry revealed that 6-fluoro-Spiro[2H-1-benzopyran-2,4'-piperidine] exhibits selective binding to 5-HT1A and D2 receptors, with Ki values in the low nanomolar range. This dual activity suggests its potential as a novel therapeutic agent for mood disorders, where dysregulation of these neurotransmitter systems is often implicated. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and blood-brain barrier penetration.

In addition to its CNS applications, recent research has explored the compound's utility in oncology. A preclinical study demonstrated that derivatives of 6-fluoro-Spiro[2H-1-benzopyran-2,4'-piperidine] exhibit inhibitory effects on certain kinase pathways involved in cancer cell proliferation. Specifically, these compounds showed potent activity against CDK4/6, with IC50 values comparable to currently approved CDK4/6 inhibitors. This finding opens new avenues for the development of targeted cancer therapies, particularly for breast cancer and other malignancies driven by cell cycle dysregulation.

The synthetic routes to 6-fluoro-Spiro[2H-1-benzopyran-2,4'-piperidine] have also been refined in recent years. A 2022 publication in Organic Process Research & Development described an optimized, scalable synthesis that improves yield and reduces the use of hazardous reagents. This advancement is particularly significant for the compound's potential transition from research to clinical development, as it addresses key challenges in manufacturing and cost-effectiveness.

Looking forward, the most pressing research questions revolve around the compound's safety profile and therapeutic window. While initial toxicology studies in animal models have been promising, comprehensive safety assessments will be crucial for its advancement. Additionally, structure-activity relationship (SAR) studies are ongoing to further optimize the compound's selectivity and potency. The unique spirocyclic scaffold of 6-fluoro-Spiro[2H-1-benzopyran-2,4'-piperidine] continues to inspire novel drug design strategies, positioning it as a valuable template for future medicinal chemistry efforts in multiple therapeutic areas.